3,10-Dimethoxy-7-phenyl-6,12a-dihydro-5H-benzo[c]xanthylium perchlorate

Specification

• CAS No.: 126634-30-8
• Molecular Formula: C25H21ClO7
• Molecular Weight: 468.886
• IUPAC Name: 3,10-dimethoxy-7-phenyl-5,6-dihydrobenzo[c]xanthen-12-ium;perchlorate
• Standard InChI: InChI=1S/C25H21O3.ClHO4/c1-26-18-9-12-20-17(14-18)8-11-22-24(16-6-4-3-5-7-16)21-13-10-19(27-2)15-23(21)28-25(20)22;2-1(3,4)5/h3-7,9-10,12-15H,8,11H2,1-2H3;(H,2,3,4,5)/q+1;/p-1
• Standard InChI Key: NKDBUSAXHBAXLP-UHFFFAOYSA-M
• SMILES: COC1=CC2=C(C=C1)C3=[O+]C4=C(C=CC(=C4)OC)C(=C3CC2)C5=CC=CC=C5.[O-]Cl(=O)(=O)=O

Introduction

Chemical Identity and Fundamental Properties

3,10-Dimethoxy-7-phenyl-6,12a-dihydro-5H-benzo[c]xanthylium perchlorate is a well-defined chemical entity with precise identification parameters. The compound's basic chemical and physical properties are summarized in Table 1.

Comparison with Related Compounds

To better understand the unique characteristics of 3,10-Dimethoxy-7-phenyl-6,12a-dihydro-5H-benzo[c]xanthylium perchlorate, it is instructive to compare it with the basic xanthylium perchlorate structure.

Table 2: Comparative Analysis with Xanthylium Perchlorate

Property	3,10-Dimethoxy-7-phenyl-6,12a-dihydro-5H-benzo[c]xanthylium perchlorate	Xanthylium perchlorate
CAS Number	126634-30-8	2567-19-3
Molecular Formula	C25H21ClO7	C13H9ClO5
Molecular Weight	468.886 g/mol	280.661 g/mol
Structural Features	Contains additional methoxy and phenyl substituents	Basic xanthylium core with perchlorate
LogP (predicted)	Not specified	4.08140
PSA (predicted)	Not specified	87.41000

The structural differences between these two compounds are significant. The additional methoxy and phenyl substituents present in 3,10-Dimethoxy-7-phenyl-6,12a-dihydro-5H-benzo[c]xanthylium perchlorate likely alter its optical and electronic properties compared to the simpler xanthylium perchlorate. These substituents can influence properties such as absorption and emission wavelengths, quantum yield, and solubility.

Optical and Spectroscopic Properties

While specific spectroscopic data for this exact compound is limited in the available sources, we can make informed inferences based on related xanthylium compounds and the general characteristics of this class of materials.

Applications and Research Relevance

3,10-Dimethoxy-7-phenyl-6,12a-dihydro-5H-benzo[c]xanthylium perchlorate appears to have several potential applications based on its structural characteristics and the known properties of related compounds.

Dye Technology Applications

The compound is likely valuable in advanced dye applications including:

• Fluorescent dye research for specialized optical applications

• Potential use as a laser dye due to its xanthylium core structure

• Possible applications in photonics and optical sensing technologies

Research and Development Contexts

The compound is found in catalogs and offerings from companies specializing in:

• Research chemicals for organic synthesis

• Intermediates for liquid crystals and functional materials

• Components for organic electronic and photonic applications

SYNTHON Chemicals lists this compound among its offering of "research and fine chemicals for organic synthesis in semi-bulk quantities," particularly in contexts related to dyes, including "Fluorescent and Laser dyes" and "Emitters for OLED".